4-[(4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl]-N-(2-pyridinylmethyl)cyclohexanecarboxamide

• IUPAC Name: 4-[(4-oxo-1,2,3-benzotriazin-3-yl)methyl]-N-(pyridin-2-ylmethyl)cyclohexane-1-carboxamide
• InChI: InChI=1S/C21H23N5O2/c27-20(23-13-17-5-3-4-12-22-17)16-10-8-15(9-11-16)14-26-21(28)18-6-1-2-7-19(18)24-25-26/h1-7,12,15-16H,8-11,13-14H2,(H,23,27)
• InChI Key: TYKOEEFIFGWNMM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1CN2C(=O)C3=CC=CC=C3N=N2)C(=O)NCC4=CC=CC=N4
• Molecular Formula: C21H23N5O2
• Molecular Weight: 377.4 g/mol

Description

The compound contains several functional groups including a benzotriazine ring, a cyclohexane ring, and an amide group. The presence of these groups suggests that the compound could have interesting chemical properties and could potentially be used in various chemical reactions.

Synthesis Analysis

While the exact synthesis of this compound is not available, it might involve the reaction of a benzotriazine derivative with a suitable cyclohexanecarboxamide derivative. The synthesis could potentially involve steps such as nucleophilic substitution or condensation.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzotriazine ring is likely to contribute to the compound’s aromaticity, while the cyclohexane ring could provide steric bulk.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions. For example, the amide group could participate in hydrolysis or condensation reactions. The benzotriazine ring could undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility could be affected by the polar amide group. Its melting and boiling points would depend on the strength of the intermolecular forces present.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s a drug, its mechanism of action would depend on its interactions with biological targets in the body. If it’s a reagent, its mechanism of action would depend on the specific chemical reactions it’s involved in.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it’s a solid, it could pose a dust explosion hazard. If it’s a liquid, it could pose a spill hazard. It’s also important to consider potential health hazards, such as toxicity or carcinogenicity.

Future Directions

The future directions for research on this compound could include exploring its potential applications in various fields such as medicine, materials science, or chemical synthesis. Further studies could also aim to fully characterize its physical and chemical properties.